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Introduction

1-Methylcyclopentanecarboxylic acid, a derivative of cyclopentane, is a chemical compound
of interest in various fields of organic synthesis and pharmaceutical development. Its structural
features, comprising a five-membered ring with a methyl and a carboxylic acid group attached
to the same carbon atom, impart specific physical and chemical characteristics that are crucial
for its handling, reactivity, and potential applications. This technical guide provides a
comprehensive overview of the known physical properties of 1-
Methylcyclopentanecarboxylic acid, outlines general experimental protocols for their
determination, and presents a logical workflow for property analysis.

Core Physical Properties

The physical properties of 1-Methylcyclopentanecarboxylic acid are summarized in the table
below. It is important to note that while some properties are well-documented, others, such as
the melting and boiling points, are not readily available in the scientific literature, indicating a
potential gap in experimental data.
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Property Value Source(s)
Molecular Formula C7H1202 [1]
Molecular Weight 128.17 g/mol [1]
Appearance Colorless to pale yellow liquid
Melting Point Not available [2]
Boiling Point Not available [2]
Density Not available [2]
) ~4.9 (Estimated based on
pKa (Predicted) o
similar structures)
. Soluble in organic solvents,
Solubility

limited solubility in water

Spectral Data

Spectroscopic data is essential for the structural elucidation and identification of 1-
Methylcyclopentanecarboxylic acid.

e Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) data is
available and provides information on the fragmentation pattern of the molecule, confirming
its molecular weight. The NIST Mass Spectrometry Data Center provides access to this data.

[11(31[4]

« Infrared Spectroscopy (IR): The infrared spectrum of 1-Methylcyclopentanecarboxylic acid
is available and would be expected to show characteristic absorption bands for the
carboxylic acid functional group. These include a broad O-H stretch from approximately 2500
to 3300 cm~?1 and a strong C=0 (carbonyl) stretch at around 1700 cm~1.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific tH and 3C NMR data for
1-Methylcyclopentanecarboxylic acid is not readily found in public databases, the spectra
can be predicted based on its structure. The *H NMR spectrum would be expected to show
signals for the methyl protons, the methylene protons of the cyclopentane ring, and a
characteristic downfield signal for the carboxylic acid proton. The 33C NMR spectrum would
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display signals for the quaternary carbon, the carbonyl carbon, the methyl carbon, and the
methylene carbons of the ring.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-
Methylcyclopentanecarboxylic acid are not available in the literature. However, the following
are generalized, standard procedures for determining the key physical properties of a
carboxylic acid.

Determination of Melting Point (for solid compounds)

o Sample Preparation: A small amount of the crystalline solid is placed in a capillary tube,
which is then sealed at one end.

o Apparatus: A melting point apparatus, such as a Thiele tube or a digital melting point device,
is used.

e Procedure: The capillary tube is placed in the apparatus, and the temperature is gradually
increased. The temperature range at which the substance begins to melt and completely
becomes a liquid is recorded as the melting point range.

Determination of Boiling Point

o Apparatus: A distillation setup, including a round-bottom flask, a condenser, a thermometer,
and a heating mantle, is assembled.

e Procedure: A small volume of the liquid is placed in the flask with a few boiling chips. The
liquid is heated, and the temperature at which the vapor and liquid phases are in equilibrium
(i.e., the temperature at which the liquid boils and the vapor condenses at a steady rate) is
recorded as the boiling point. For greater accuracy, this is typically done under controlled
pressure.

Determination of Solubility

e Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, diethyl
ether, hexane) is chosen.
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e Procedure: A small, measured amount of 1-Methylcyclopentanecarboxylic acid is added
to a test tube containing a specific volume of the solvent at a controlled temperature. The
mixture is agitated, and the substance is observed to see if it dissolves completely. The
solubility is expressed qualitatively (e.g., soluble, sparingly soluble, insoluble) or
quantitatively (e.g., in g/100 mL).

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a compound like 1-Methylcyclopentanecarboxylic acid.

Workflow for Physical Property Determination

Sample Acquisition

Synthesis & Purification

Preliminary Analysis

Visual Inspection
(Color, State)

estroscopic Analysis

NMR Spectroscopy
(H, C)

Melting Point
Determination

Boiling Point
Determination

Density Solubility pKa
Measurement Testing Titration

IR Spectroscopy Mass Spectrometry

Final Data Sheet
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Caption: A flowchart illustrating the logical progression for the comprehensive determination of
the physical and spectroscopic properties of a chemical compound.

Conclusion

1-Methylcyclopentanecarboxylic acid is a compound for which fundamental physical data,
such as melting and boiling points, are not widely reported. This guide has consolidated the
available information and provided a framework of standard experimental protocols for the
determination of these missing values. The provided workflow and spectral data information will
be valuable to researchers and professionals in the fields of chemistry and drug development
who may work with this or structurally related molecules. Further experimental investigation is
warranted to fully characterize this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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